Boranium

• Molecular Formula: BH4+
• Molecular Weight: 14.85 g/mol
• IUPAC Name: boranium
• InChI: InChI=1S/BH4/h1H4/q+1
• InChI Key: ZKIBBIKDPHAFLN-UHFFFAOYSA-N
• SMILES: [BH4+]

Description

Boronium is a boron hydride.

Scientific Research Applications

Plant Nutrition and Growth

Boranium (Boron) plays a crucial role in plant productivity. A study by Tripathi et al. (2021) found that boron supplementation significantly improved biomass yield in Pelargonium graveolens, a rose-scented geranium. The study demonstrated that a balanced level of Boron is critical for enhanced productivity and economic returns in agricultural practices.

Ethnobotanical Applications

Boranium is also significant in ethnobotanical research. An ethnobotanical survey conducted by Sargin (2015) in Turkey revealed the extensive use of medicinal plants, including those that likely respond to boron. This research contributes to the understanding of how boronium can influence the efficacy of medicinal plants used in traditional medicine.

Anti-inflammatory Effects

Research on Geranium species, which may involve boronium, has shown potential in treating inflammatory conditions. A study by Wang et al. (2016) discovered that geraniin, a compound from Geranium, inhibits inflammation via various molecular pathways. This finding suggests a possible application of boronium in developing anti-inflammatory treatments.

Response to Environmental Stress

Boranium is also involved in plant responses to environmental stresses. Mishra et al. (2014) in their study, “Effects of irradiance during growth on tolerance of geranium to sub- and supra-optimal boron supply”, observed that changes in growth irradiance affected geranium's tolerance to boron stress. This research highlights the importance of understanding boronium’s role in plants' adaptation to varying environmental conditions.

Phytochemical Composition and Bioactivity

The phytochemical composition and bioactivity of plants, influenced by boronium, are areas of active research. A study on Pelargonium endlicherianum by Karatoprak et al. (2017) revealed that boronium impacts the plant’s antioxidant activity, which could have implications for developing natural antioxidant sources.

Boron Analogs in Chemical Research

In chemical research, novel boron analogs, like those studied by Rana et al. (2003), offer insights into the potential applications of boranium in various chemical processes and product developments.